Cas no 69049-73-6 (Nedocromil)

• Product Name: Nedocromil
• CAS No: 69049-73-6
• MF: C₁₉H₁₇NO₇
• MW: 371.340785741806
• MDL: MFCD00864606
• CID: 58925
• PubChem ID: 50294
• Update Time: 2025-04-19

Nedocromil Chemical and Physical Properties

Names and Identifiers

• 9-Ethyl-4,6-dioxo-10-propyl-6,9-dihydro-4H-pyrano[3,2-g]quinoline-2,8-dicarboxylic acid
• 9-Ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano[3,2-g]quinoline-2,8-dicarboxylic acid
• 9-ethyl-4,6-dioxo-10-propylpyrano[3,2-g]quinoline-2,8-dicarboxylic acid
• FPL 59002
• NEDOCROMIL
• 4,6-Dioxo-1-ethyl-10-propyl-4H,6H-pyrano[3,2-g]quinoline-2,8-dicarboxylic acid
• 9-ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano(3,2-g)quinoline-2,8-dicarboxylic acid
• Alocril
• Nedocromil [USAN:BAN:INN]
• Nedocromilo
• Nedocromilo [Spanish]
• Nedocromilum
• Nedocromilum [Latin]
• Tilade
• Rapitil
• C19H17NO7
• 0B535E0BN0
• Tilarin
• DSSTox_CID_3356
• D
• NCGC00182073-07
• FPL-59002
• NEDOCROMIL [WHO-DD]
• S01GX04
• Tox21_113148_1
• 9-ethyl-4,6-dioxo-10-propylpyrano[5,6-g]quinoline-2,8-dicarboxylic acid
• R03BC03
• 9-Ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano(3,2-g)chinolin-2,8-dicarbonsaure
• Nedocromil, >=98% (HPLC)
• BCP22724
• DTXSID7023356
• NS00009611
• nedocromil calicum
• L001326
• NCGC00182073-02
• DTXCID803356
• Nedocromil [USAN:INN:BAN]
• C07255
• R01AC07
• EN300-19765926
• 4H-Pyrano(3,2-g)quinoline-2,8-dicarboxylic acid, 9-ethyl-6,9-dihydro-4,6-dioxo-10-propyl-
• Nedocromilum (Latin)
• SR-01000944506-1
• Tox21_113148
• Nedocromil (USAN/INN)
• NEDOCROMIL [USAN]
• MFCD00864606
• EX-A098
• DB00716
• NCGC00182073-03
• AC-30178
• D05129
• NEDOCROMIL [INN]
• CHEMBL746
• NEDOCROMIL [MI]
• CAS-69049-73-6
• SR-01000944506
• AKOS016014051
• BIDD:GT0716
• 9-ethyl-4,6-dioxo-10-propyl-4H,6H,9H-chromeno[7,6-b]pyridine-2,8-dicarboxylic acid
• FT-0630782
• FPL59002
• SCHEMBL4611
• UNII-0B535E0BN0
• AS-56153
• 9-Ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano(3,2-g)chinolin-2,8-dicarbonsaeure
• GTPL7607
• HY-13448
• Q416706
• 69049-73-6
• CHEBI:7492
• NEDOCROMIL [VANDF]
• 9-ethyl-4,6-dioxo-10-propyl-6,9-dihydro-4H-pyrano(3,2-g)quinoline-2,8-dicarboxylic acid
• BRD-K64716392-001-02-1
• BRD-K64716392-001-03-9
• DB-055217
• BRD-K64716392-001-01-3
• Nedocromil (Standard)
• HY-13448R
• Nedocromil

• MDL： MFCD00864606
• Inchi： 1S/C19H17NO7/c1-3-5-9-16-10(13(21)7-12(18(23)24)20(16)4-2)6-11-14(22)8-15(19(25)26)27-17(9)11/h6-8H,3-5H2,1-2H3,(H,23,24)(H,25,26)
• InChI Key： RQTOOFIXOKYGAN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2=CC3C(C=C(C(=O)O)N(CC)C=3C(=C12)CCC)=O)=O

Computed Properties

• Exact Mass: 371.10100
• Monoisotopic Mass: 371.100502
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 1.472
• Melting Point: 298-300° (dec)
• Boiling Point: 645.5°C at 760 mmHg
• Flash Point: 344.2 °C
• Refractive Index: 1.64
• Solubility: DMSO: soluble2mg/mL, clear (warmed)
• PSA: 126.81000
• LogP: 2.47670

Nedocromil Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromenopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromenopyridines